Cas no 2637-34-5 (2-pyridinethiol)

2-pyridinethiol Properties

Names and Identifiers

• 2-Mercaptopyridine
• 2-Pyridinethiol
• 2-mercaptopyridine crystalline
• 2(1H)-PYRIDINETHIONE
• 2-Thiopyridone
• pyridine-2(1H)-thione
• 2-mercapto-pyridine
• 2-Pyridinethiol,2-Pyridyl mercaptan
• 2-pyridinylthiol
• 2-Pyridyl Mercaptan
• 2-Thiopyridine
• Alrithiol-2
• mercaptopyridine
• Pyrid-2-thione
• pyridine-2-thio
• pyridine-2-thiol
• thiopyridone-2
• WR 608
• EINECS 249-657-7
• NSC-41337
• (2S,3S)-3-Amino-2-methyl-4-oxo-1-azetidinesulfonicacid
• 2-Pyridinethione
• Q15274000
• EINECS 220-131-9
• Pyridin-2(1H)-thione
• 2637-34-5
• Thiopyridone-2 [French]
• CHEBI:45223
• FT-0612770
• Z203045372
• 2637-34-5;2-Pyridinethiol;Pyridine-2-thiol;2-Thiopyridine
• A936845
• 29468-20-0
• pyridin-2-thiol
• AM81301
• 2-thioxopyridine
• BCP21833
• NSC 41337
• PS-6210
• A818409
• M0246
• 1,2-dihydropyridine-2-thione
• PYS
• NSC41337
• E81838
• J-016402
• Pridine-2-thiol
• EN300-21547
• WLN: T6NJ BSH
• SCHEMBL54576
• DTXSID9062568
• thioxopyridine
• CHEMBL1235541
• 2-mercaptopyridine (thione form)
• DB03329
• MERCAPTOPYRIDINE, 2-
• SY009099
• 73018-10-7
• 2-Pyridinethiol; 2-Pyridinethione; 2-Pyridyl mercaptan; 2-Pyridylthiol; 2-Sulfanylpyridine
• 2-Mercapto pyridine
• 1H-pyridine-2-thione
• PD007080
• A837693
• AKOS000120194
• EE982KT952
• MFCD00006285
• AKOS003596823
• 2-Mercaptopyridine, Vetec(TM) reagent grade, 98%
• UNII-EE982KT952
• F9995-0226
• NS00028094
• 2-pyridylthiol
• 2-Mercaptopyridine, ReagentPlus(R), 99%
• CS-0020126
• Epitope ID:120365
• Pyridinethione
• I+/--Thiopyridon
• FT-0698903
• C5H5NS
• J-524119
• pyridine, 2-mercapto-
• STL281380
• DB-015976
• +Expand

• MDL： MFCD00457440
• InChIKey： WHMDPDGBKYUEMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
• SMILES： C1=CC=NC(=C1)S
• BRN： 105758

Computed Properties

• Exact Mass: 111.01427g/mol
• Surface Charge: 0
• XLogP3: -0.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.01427g/mol
• Monoisotopic Mass: 111.01427g/mol
• Topological Polar Surface Area: 44.1Ų
• Heavy Atom Count: 7
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.37030
• PSA: 51.69000
• Refractive Index: 1.5605 (estimate)
• Water Partition Coefficient: 50 g/L (20 ºC)
• Boiling Point: 184.9°C at 760 mmHg
• Melting Point: 127-130 °C (lit.)
• Flash Point: 125 ºC
• Solubility: Slightly soluble in chloroform, methanol and dimethyl sulfoxide.
• Color/Form: Pale yellow to yellow crystals
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 1.161 (estimate)

2-pyridinethiol Security Information

• Symbol: GHS07
• RTECS：UT9600000
• WGK Germany：3
• Safety Instruction： S26-S36-S28A-S22
• Risk Phrases：R22; R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

2-pyridinethiol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%